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Compound of Interest

Compound Name: Ethyl cyanoacetate

Cat. No.: B033245

An In-depth Technical Guide to the Physical Constants of Pure Ethyl Cyanoacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical constants of pure
ethyl cyanoacetate (CAS No: 105-56-6). The information is compiled from various
authenticated sources to ensure accuracy and reliability, which is critical for its application in
research, chemical synthesis, and pharmaceutical development. This document includes a
detailed summary of its physical properties, standardized experimental protocols for their
determination, and logical diagrams to illustrate relationships and workflows.

Summary of Physical Constants

Ethyl cyanoacetate is a colorless to pale yellow liquid organic compound with a pleasant,
aromatic odor.[1][2][3][4] It is a versatile reagent in organic synthesis, primarily due to its active
methylene group positioned between a cyano and an ester functionality.[1] The following table
summarizes its key physical constants.
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Property Value Notes Citations
Molecular Formula CsH7NO2 [11[5]16]
Molecular Weight 113.11 g/mol [110517118]
Melting Point -22 °Cto-22.5°C [L15117118119]
At standard
Boiling Point 208-210 °C atmospheric pressure [L1051819111.0]
(760 mmHg).
Density 1.063 g/mL At 25 °C. [1]8][10][11][12]
1.0654 g/cm3 At 20 °C. [7]
) Measured at 20 °C
Refractive Index ) ]
1.4175-1.418 using the sodium D- (7108111091 1112]
(n_D2) .
line.
Vapor Pressure 0.03 mmHg At 20 °C (implied). [7]
1 mm Hg At 67.8 °C. [11][12]
1.3 hPa At 68 °C. [3]1[4]
Flash Point 110 °C (230 °F) Open cup method. [B17113]
] Relative to air (Air =
Vapor Density 3.9 0 [7][11][12]
o At 20 °C. Limited
Solubility in Water ~20 g/L N [1][10]
solubility.
o ) Soluble in ethanol,
Solubility in Organic o
Very soluble / Miscible  ether, acetone, and [71191[14]
Solvents
benzene.
Colorless to pale
Appearance o [1][14]
yellow liquid
Slight, pleasant,
Odor ) 2114171
aromatic
© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://grokipedia.com/page/Ethyl_cyanoacetate
https://www.chemimpex.com/products/37193
https://www.scbt.com/p/ethyl-cyanoacetate-105-56-6
https://grokipedia.com/page/Ethyl_cyanoacetate
https://www.chemimpex.com/products/37193
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852660.htm
https://grokipedia.com/page/Ethyl_cyanoacetate
https://www.chemimpex.com/products/37193
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852660.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-ethyl-cyanoacetate-properties-synthesis-and-applications-fd
https://grokipedia.com/page/Ethyl_cyanoacetate
https://www.chemimpex.com/products/37193
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852660.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-ethyl-cyanoacetate-properties-synthesis-and-applications-fd
https://jnfuturechemical.com/product/ethyl-cyanoacetate-cas105-56-6/
https://grokipedia.com/page/Ethyl_cyanoacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852660.htm
https://jnfuturechemical.com/product/ethyl-cyanoacetate-cas105-56-6/
https://www.chemwhat.com/ethyl-cyanoacetate-cas-105-56-6/
https://www.sigmaaldrich.com/GB/en/product/aldrich/e18425
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9852660.htm
https://jnfuturechemical.com/product/ethyl-cyanoacetate-cas105-56-6/
https://www.chemwhat.com/ethyl-cyanoacetate-cas-105-56-6/
https://www.sigmaaldrich.com/GB/en/product/aldrich/e18425
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.chemwhat.com/ethyl-cyanoacetate-cas-105-56-6/
https://www.sigmaaldrich.com/GB/en/product/aldrich/e18425
https://www.fishersci.com/store/msds?partNumber=AC118280010&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11498&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC118280010&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.tcichemicals.com/IN/en/p/C0441
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.chemwhat.com/ethyl-cyanoacetate-cas-105-56-6/
https://www.sigmaaldrich.com/GB/en/product/aldrich/e18425
https://grokipedia.com/page/Ethyl_cyanoacetate
https://jnfuturechemical.com/product/ethyl-cyanoacetate-cas105-56-6/
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-ethyl-cyanoacetate-properties-synthesis-and-applications-fd
https://www.pravindyechem.net/ethyl-cynoacetate-4121951.html
https://grokipedia.com/page/Ethyl_cyanoacetate
https://www.pravindyechem.net/ethyl-cynoacetate-4121951.html
https://en.wikipedia.org/wiki/Ethyl_cyanoacetate
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11498&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyanoacetate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b033245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure and Reactivity

Ethyl cyanoacetate's utility in organic synthesis stems from the reactivity of the central
methylene (-CHz) group, which is activated by the adjacent electron-withdrawing cyano (-C=N)
and ester (-COOEt) groups. This dual activation makes the methylene protons acidic and easily
removed by a base, forming a stable carbanion. This carbanion is a potent nucleophile, crucial
for forming new carbon-carbon bonds. The compound is also susceptible to hydrolysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033245#physical-constants-of-pure-ethyl-
cyanoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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